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Compound of Interest

Compound Name: Hexahydrofarnesyl acetone

Cat. No.: B131137 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Hexahydrofarnesyl acetone (CAS No. 502-69-2). Adherence to these procedures is critical

for ensuring laboratory safety and maintaining the integrity of your research.

Essential Safety Information
Hexahydrofarnesyl acetone is a liquid substance that requires careful handling to prevent

potential hazards. While it has no specific occupational exposure limits defined, it is classified

as hazardous to the aquatic environment with long-lasting effects.[1] Therefore, preventing its

release into the environment is a key safety consideration.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Hexahydrofarnesyl
acetone to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

aerosols.[1]

Hand Protection
Protective gloves (Nitrile

rubber recommended)

Prevents skin contact. Nitrile

gloves offer good resistance to

ketones.

Body Protection
Impervious clothing, such as a

lab coat

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection Suitable respirator

Required when working in

poorly ventilated areas or

when there is a risk of aerosol

formation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexahydrofarnesyl acetone is

provided below for your reference.

Property Value Source

Molecular Formula C18H36O MedChemExpress SDS

Molecular Weight 268.48 g/mol MedChemExpress SDS

Appearance Liquid MedChemExpress SDS

Density 0.8403 g/cm³ MedChemExpress SDS[1]

Boiling Point 125 °C @ 0.1 mm Hg Parchem[2]

Flash Point > 100 °C (> 212 °F) The Good Scents Company[3]

Solubility
Insoluble in water; soluble in

alcohol.[2]
Parchem[2]
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A systematic approach to the handling and disposal of Hexahydrofarnesyl acetone is crucial

for a safe laboratory environment.

Experimental Protocol: Step-by-Step Handling
Procedure
The following protocol outlines the standard operating procedure for handling

Hexahydrofarnesyl acetone in a laboratory setting.

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[1]

Confirm that a safety shower and eyewash station are readily accessible.[1]

Assemble all necessary materials, including the chemical, appropriate glassware, and

waste containers.

Don all required personal protective equipment as specified in the table above.

Handling and Use:

Avoid direct contact with skin and eyes.[1]

Avoid inhalation of any vapors or mists.[1]

Use the smallest quantity of the chemical necessary for the experiment to minimize waste.

Keep the container tightly sealed when not in use.

Ground all equipment when transferring the substance to prevent static discharge.

Spill Management:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, dry sand).

Collect the absorbed material and place it in a sealed container for disposal.[1]
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For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the spilled chemical to enter drains or waterways.[1]

Disposal:

Dispose of Hexahydrofarnesyl acetone and any contaminated materials in accordance

with local, state, and federal regulations.[1]

Do not dispose of the chemical down the drain.

Use a licensed professional waste disposal service for chemical waste.

Visual Workflow for Handling Hexahydrofarnesyl
Acetone
The following diagram illustrates the logical workflow for the safe handling of

Hexahydrofarnesyl acetone, from initial preparation to final disposal.
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Safe Handling Workflow for Hexahydrofarnesyl Acetone
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Caption: Workflow for safe handling of Hexahydrofarnesyl acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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